Cas no 17724-90-2 (3-Phenylpentane-1,3,5-tricarboxylic acid)

• Product Name: 3-Phenylpentane-1,3,5-tricarboxylic acid
• CAS No: 17724-90-2
• MF: C₁₄H₁₆O₆
• MW: 280.273244857788
• MDL: MFCD00094993
• CID: 231675
• PubChem ID: 343889
• Update Time: 2025-10-28

3-Phenylpentane-1,3,5-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenylpentane-1,3,5-tricarboxylic acid
• 1,3,5-Pentanetricarboxylicacid, 3-phenyl-
• 3-PHENYL-1,3,5-PENTANETRICARBOXYLIC ACID
• AKOS016014837
• NSC-635177
• NSC-400465
• NSC635177
• 3-Phenylpentane-1,3,5-tricarboxylicacid
• NSC400465
• 17724-90-2
• SCHEMBL11649341
• C14H16O6
• DTXSID10322109
• 3-phenylpentane-1,5-tricarboxylic acid

• MDL： MFCD00094993
• Inchi： 1S/C14H16O6/c15-11(16)6-8-14(13(19)20,9-7-12(17)18)10-4-2-1-3-5-10/h1-5H,6-9H2,(H,15,16)(H,17,18)(H,19,20)
• InChI Key： ALQUEZJBMOSAEH-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)(CCC(=O)O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 280.09468
• Monoisotopic Mass: 280.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 453.1°Cat760mmHg
• Flash Point: 242°C
• Refractive Index: 1.572
• PSA: 111.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on 3-Phenylpentane-1,3,5-tricarboxylic acid

Recent Advances in the Study of 3-Phenylpentane-1,3,5-tricarboxylic Acid (CAS: 17724-90-2): A Comprehensive Research Brief

In recent years, 3-Phenylpentane-1,3,5-tricarboxylic acid (CAS: 17724-90-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential roles in drug development.

The compound, characterized by its phenyl and tricarboxylic acid functional groups, has been the subject of several studies exploring its chemical reactivity and interactions with biological targets. Recent research has highlighted its potential as a scaffold for designing novel inhibitors targeting key enzymes involved in metabolic disorders and inflammatory diseases. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy in modulating the activity of NADPH oxidase, a critical enzyme in oxidative stress pathways.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 3-Phenylpentane-1,3,5-tricarboxylic acid. A novel catalytic method utilizing palladium-based catalysts was reported in *Advanced Synthesis & Catalysis* (2024), achieving a 90% yield under mild conditions. This breakthrough addresses previous challenges related to scalability and cost-effectiveness, paving the way for broader industrial applications.

In the realm of drug delivery, researchers have explored the compound's ability to form stable complexes with metal ions, enhancing its bioavailability. A recent *ACS Biomaterials Science & Engineering* study (2024) showcased its use in developing pH-responsive nanocarriers for targeted cancer therapy. The tricarboxylic acid groups facilitate chelation with therapeutic metal ions, while the phenyl moiety improves cellular uptake.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic profile and long-term safety. Ongoing preclinical studies are investigating its metabolism and potential off-target effects, with preliminary data suggesting dose-dependent hepatotoxicity at high concentrations. Future research directions include structural derivatization to improve selectivity and reduce toxicity.

In conclusion, 3-Phenylpentane-1,3,5-tricarboxylic acid (CAS: 17724-90-2) represents a versatile chemical entity with multifaceted applications in drug discovery and biomaterial science. The convergence of synthetic chemistry innovations and biological insights positions this compound as a promising candidate for further development, warranting continued investigation into its therapeutic potential and mechanistic underpinnings.